Cas no 6102-98-3 (3,4-Diacetylfurazan)
3,4-Diacetylfurazan structure
Product Name:3,4-Diacetylfurazan
CAS No:6102-98-3
MF:C6H6N2O3
MW:154.12344121933
CID:4735515
Update Time:2023-08-16
3,4-Diacetylfurazan Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Diacetylfurazan
- IXVLWCZYQLQJPJ-UHFFFAOYSA-N
-
- Inchi: 1S/C6H6N2O3/c1-3(9)5-6(4(2)10)8-11-7-5/h1-2H3
- InChI Key: IXVLWCZYQLQJPJ-UHFFFAOYSA-N
- SMILES: O1N=C(C(C)=O)C(C(C)=O)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 172
- Topological Polar Surface Area: 73.1
3,4-Diacetylfurazan Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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